1-(4-fluorobenzoyl)-3-(1-pyrrolidinylcarbonyl)piperidine

• IUPAC Name: [1-(4-fluorobenzoyl)piperidin-3-yl]-pyrrolidin-1-ylmethanone
• InChI: InChI=1S/C17H21FN2O2/c18-15-7-5-13(6-8-15)16(21)20-11-3-4-14(12-20)17(22)19-9-1-2-10-19/h5-8,14H,1-4,9-12H2
• InChI Key: PAIFQBGCKZGVPB-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)C2CCCN(C2)C(=O)C3=CC=C(C=C3)F
• Molecular Formula: C17H21FN2O2
• Molecular Weight: 304.36 g/mol

Description

1-(4-fluorobenzoyl)-3-(1-pyrrolidinylcarbonyl)piperidine, also known as 4'-F-PPP, is a synthetic compound that belongs to the class of piperidine derivatives. It is a potent psychostimulant that acts as a dopamine reuptake inhibitor, similar to other drugs such as cocaine and methylphenidate. The compound has been extensively studied for its potential use in scientific research, particularly in the field of neuroscience.

Mechanism of Action

The mechanism of action of 4'-F-PPP is similar to other dopamine reuptake inhibitors, such as cocaine and methylphenidate. The compound acts by blocking the dopamine transporter, which leads to an increase in the concentration of dopamine in the synaptic cleft. This results in increased dopamine signaling, which is responsible for the psychostimulant effects of the compound.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4'-F-PPP are similar to other dopamine reuptake inhibitors. The compound has been shown to increase locomotor activity and induce hyperactivity in animal models. It also increases the release of dopamine in the nucleus accumbens, a key brain region involved in reward processing.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4'-F-PPP in scientific research is its potency and selectivity as a dopamine reuptake inhibitor. This makes it a useful tool for studying the mechanisms of action of drugs that act on the dopamine system. However, one limitation of the compound is its potential for abuse, which may limit its use in certain research settings.

Future Directions

There are several potential future directions for research involving 4'-F-PPP. One area of interest is the use of the compound as a tool for studying the mechanisms of addiction and drug abuse. Another potential direction is the development of new drugs based on the structure of 4'-F-PPP, which may have improved pharmacological properties and fewer side effects. Overall, 4'-F-PPP is a valuable tool for scientific research and has the potential to lead to new insights into the mechanisms of drug addiction and other neurological disorders.

Synthesis Methods

The synthesis of 4'-F-PPP involves several steps, starting with the reaction of 4-fluorobenzoyl chloride with piperidine to form 4-fluorobenzoylpiperidine. This intermediate is then reacted with N-boc-pyrrolidine to form the final product, 1-(4-fluorobenzoyl)-3-(1-pyrrolidinylcarbonyl)piperidine. The synthesis process is relatively simple and can be performed using standard laboratory techniques.

Scientific Research Applications

4'-F-PPP has been used extensively in scientific research, particularly in the field of neuroscience. The compound has been shown to have potent psychostimulant effects, similar to other drugs such as cocaine and methylphenidate. This makes it a useful tool for studying the mechanisms of action of these drugs and their effects on the brain.